Cas no 2228682-97-9 (tert-butyl N-2-(2-aminocyclopropyl)-5-(trifluoromethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-(2-aminocyclopropyl)-5-(trifluoromethyl)phenylcarbamate
• CAS No: 2228682-97-9
• MF: C₁₅H₁₉F₃N₂O₂
• MW: 316.318774461746
• CID: 6259375
• PubChem ID: 165833627
• Update Time: 2025-07-08

tert-butyl N-2-(2-aminocyclopropyl)-5-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-aminocyclopropyl)-5-(trifluoromethyl)phenylcarbamate
• 2228682-97-9
• EN300-1899674
• tert-butyl N-[2-(2-aminocyclopropyl)-5-(trifluoromethyl)phenyl]carbamate

• Inchi： 1S/C15H19F3N2O2/c1-14(2,3)22-13(21)20-12-6-8(15(16,17)18)4-5-9(12)10-7-11(10)19/h4-6,10-11H,7,19H2,1-3H3,(H,20,21)
• InChI Key： MJTDTVJFSZXKFQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C1CC1N)(F)F

Computed Properties

• Exact Mass: 316.13986234g/mol
• Monoisotopic Mass: 316.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(2-aminocyclopropyl)-5-(trifluoromethyl)phenylcarbamate

Research Brief on tert-Butyl N-2-(2-Aminocyclopropyl)-5-(Trifluoromethyl)Phenylcarbamate (CAS: 2228682-97-9)

The compound tert-butyl N-2-(2-aminocyclopropyl)-5-(trifluoromethyl)phenylcarbamate (CAS: 2228682-97-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of tert-butyl N-2-(2-aminocyclopropyl)-5-(trifluoromethyl)phenylcarbamate, which make it a promising candidate for targeting specific biological pathways. The presence of the trifluoromethyl group and the cyclopropylamine moiety has been shown to enhance its binding affinity to certain enzymes and receptors, thereby modulating their activity. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to efficiently produce this compound with high purity and yield.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting key enzymes involved in inflammatory and oncogenic pathways. For instance, it has shown potent activity against kinases that are often dysregulated in cancer, suggesting its potential as a therapeutic agent for oncology applications. Additionally, its pharmacokinetic properties, including metabolic stability and bioavailability, have been investigated to assess its suitability for clinical development.

Further research is underway to explore the broader applications of tert-butyl N-2-(2-aminocyclopropyl)-5-(trifluoromethyl)phenylcarbamate in other disease areas, such as neurodegenerative disorders and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into novel therapeutics. This compound represents a valuable addition to the growing arsenal of small molecules with potential clinical benefits.

In conclusion, tert-butyl N-2-(2-aminocyclopropyl)-5-(trifluoromethyl)phenylcarbamate (CAS: 2228682-97-9) holds significant promise for advancing drug discovery efforts. Its unique chemical structure and demonstrated biological activity make it a compelling subject for further investigation. Continued research will be essential to fully elucidate its mechanisms of action and therapeutic potential.